Cas no 1014632-04-2 (Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1014632-04-2
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 4787839
• PubChem ID: 56965644
• Update Time: 2025-06-11

Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
• CS-0151712
• Ethyl 1-(4-pyrimidinyl)-1H-pyrazole-4-carboxylate
• SCHEMBL12571588
• DB-429734
• 1014632-04-2
• ETHYL 1-(PYRIMIDIN-4-YL)PYRAZOLE-4-CARBOXYLATE
• ethyl 1-pyrimidin-4-ylpyrazole-4-carboxylate
• AKOS019061961
• Ethyl1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate
• KS-7179
• E76608

• MDL： MFCD21602179
• Inchi： 1S/C10H10N4O2/c1-2-16-10(15)8-5-13-14(6-8)9-3-4-11-7-12-9/h3-7H,2H2,1H3
• InChI Key： UTDVIILZJWZOGC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CN=CN=2)C=1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9

Additional information on Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate (CAS: 1014632-04-2)

Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate (CAS: 1014632-04-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate exhibit promising inhibitory effects against several kinase targets, including EGFR and CDK2. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that specific modifications to the pyrimidine ring significantly enhanced the compound's selectivity for cancer cell lines while reducing toxicity to normal cells. These findings suggest potential applications in targeted cancer therapies.

Furthermore, computational modeling studies have provided insights into the molecular interactions between Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate derivatives and their biological targets. Molecular docking simulations, as described in a 2024 ACS Omega article, revealed key binding motifs that could guide the design of more potent analogs. These computational approaches, combined with high-throughput screening, are accelerating the discovery of optimized compounds for preclinical development.

The compound's potential extends beyond oncology. Recent research has explored its utility as a building block for antimicrobial agents. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate exhibited potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve interference with bacterial cell wall synthesis, offering a potential new approach to addressing antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate-based therapeutics. Recent pharmacokinetic studies have identified issues with oral bioavailability that need to be addressed through formulation optimization or structural modifications. Additionally, the compound's metabolic stability in vivo requires further investigation, as highlighted in a 2024 review article in Drug Metabolism Reviews.

In conclusion, Ethyl 1-(pyrimidin-4-yl)-1H-pyrazole-4-carboxylate (CAS: 1014632-04-2) represents a promising scaffold for drug discovery with applications across multiple therapeutic areas. The latest research has advanced our understanding of its synthetic accessibility, biological activity, and structure-activity relationships. Future studies should focus on addressing the current limitations in drug-like properties while exploring new therapeutic indications for this versatile compound.